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Compound of Interest

Compound Name:
5-Chloro-2-methyl-3-

nitrobenzaldehyde

CAS No.: 1613329-99-9

Cat. No.: B3177416

Get Quote

CAS Number: 1613329-99-9 Molecular Formula: C₈H₆ClNO₃ Primary Application: Intermediate

in the synthesis of heterocyclic pharmaceutical scaffolds.

Executive Safety Directive
Status:WARNING – Irritant / Harmful / Air-Sensitive

As a Senior Application Scientist, I cannot overstate the importance of treating 5-Chloro-2-
methyl-3-nitrobenzaldehyde (CMNB) with rigorous discipline. While often categorized merely

as an "irritant" (H315, H319, H335), this compound possesses a reactive aldehyde moiety and

a nitro group. This dual functionality implies two critical operational risks:

Respiratory Sensitization Potential: Fine dust generation during weighing can lead to

immediate respiratory tract irritation and potential long-term sensitization.

Chemical Instability: The aldehyde group is prone to auto-oxidation to the corresponding

benzoic acid if exposed to atmospheric oxygen, compromising the purity of your downstream

API synthesis.
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Immediate Action Required:

Storage: Must be stored at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Handling: Open only inside a certified chemical fume hood.

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling CMNB in a drug development

setting.
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Protection Zone Required Equipment
Technical Specification &
Rationale

Hand Protection Double Gloving (Nitrile)

Inner Layer: 4 mil Nitrile (Touch

sensitivity).Outer Layer: 5-8 mil

Extended Cuff

Nitrile.Rationale: Nitro-

aromatics can permeate thin

latex rapidly. Double gloving

allows the outer glove to be

stripped immediately upon

contamination without

exposing skin.

Eye/Face Chemical Safety Goggles

ANSI Z87.1 compliant

unvented goggles.Rationale:

Standard safety glasses are

insufficient against airborne

dust particles that can bypass

side shields and cause severe

conjunctival irritation (H319).

Respiratory Engineering Control Primary

Primary: Fume Hood (Face

velocity 80-100

fpm).Secondary (if hood

unavailable): N95 or P100

particulate

respirator.Rationale: H335

(Respiratory Irritation)

indicates that dust inhalation

must be prevented at the

source.

Body Defense Lab Coat & Tyvek Sleeves 100% Cotton or Nomex Lab

coat with snap closures.

Disposable Tyvek sleeves

recommended for

weighing.Rationale: Prevents

dust accumulation on fabric
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cuffs which can transfer to

wrists/forearms later.

Operational Handling Protocol
This protocol is designed to maximize safety while preserving the chemical integrity of the

reagent.

Phase A: Retrieval and Preparation
Equilibration: Remove the container from the refrigerator (2–8°C). Do not open immediately.

Allow the container to warm to room temperature inside a desiccator or hood for 30 minutes.

Scientist's Insight: Opening a cold bottle introduces condensation. Water reacts with the

aldehyde or promotes hydrolysis, introducing impurities before you even start the reaction.

Atmosphere Check: Verify the container was stored under inert gas. If the seal is

compromised, check purity via TLC or NMR before use.

Phase B: Weighing and Transfer (The Critical Step)
Goal: Transfer solid without generating airborne dust.

Setup: Place the balance inside the fume hood. If the balance is external, use a pre-tared

closed vessel.

Anti-Static Gun: Use an ionizing anti-static gun on the spatula and weighing boat.

Scientist's Insight: Nitrobenzaldehydes are often dry, crystalline solids that build static

charge, causing "jumping" of particles. Eliminating static prevents dispersion.

Transfer: Gently transfer the solid. Do not dump; pour slowly or use a spatula.

Reseal: Immediately purge the source container with Argon/Nitrogen and seal it with

Parafilm.

Phase C: Reaction Setup
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Solvent Addition: Add solvent to the solid slowly down the side of the flask to wash down any

adherent dust.

Dissolution: Ensure complete dissolution before heating.
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Figure 1: Safe handling workflow emphasizing moisture control and inert gas purging to

maintain reagent integrity.

Emergency Response & Decontamination
GHS Signal Word: WARNING

Exposure Response[1][2]
Inhalation: Move immediately to fresh air. If breathing is difficult, administer oxygen (trained

personnel only).

Eye Contact: Rinse cautiously with water for 15 minutes.[1] Lift eyelids to ensure flushing of

the cul-de-sac. Seek medical attention if irritation persists.

Skin Contact: Wash with soap and copious water.[1][2] Do not use organic solvents

(ethanol/acetone) to clean skin, as they may increase transdermal absorption of the nitro

compound.

Spill Management Strategy
Minor Spill (< 5g):
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Isolate the area.

Dampen a paper towel with water (to prevent dust) and lay it over the spill.

Scoop up the material and the towel into a hazardous waste bag.

Clean the surface with a mild soap solution, followed by water.

Major Spill (> 5g): Follow the decision tree below.

Spill Detected (>5g)

Is it in a Fume Hood?

Yes: Close Sash No: Evacuate Lab

Don PPE:
Double Gloves, Goggles, N95

After Aerosols Settle (30m)

Wet Sweep / HEPA Vacuum

Dispose as Hazardous Waste

Click to download full resolution via product page

Figure 2: Decision matrix for responding to solid spills, prioritizing respiratory protection.
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Disposal Strategy
Disposal must comply with local environmental regulations (RCRA in the US, EU Waste

Framework Directive).

Waste Categorization:

Solid Waste: Contaminated weighing boats, gloves, and paper towels must go into Solid

Hazardous Waste.

Liquid Waste: Reaction mixtures containing CMNB should be segregated into

Halogenated Organic Waste (due to the Chlorine atom).

Neutralization (Optional): While not typically required for small scale, the aldehyde can be

oxidized to the corresponding benzoic acid using mild oxidants if deactivation is mandated

by your facility's safety officer before disposal.

Labeling: Clearly label waste containers with "Toxic," "Irritant," and "Halogenated."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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